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molecular formula C14H19NO3 B312213 Methyl 4-(hexanoylamino)benzoate

Methyl 4-(hexanoylamino)benzoate

Cat. No. B312213
M. Wt: 249.3 g/mol
InChI Key: LZCJIBUYZBWJBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07696231B2

Procedure details

To a solution of methyl 4-aminobenzoate (500 mg, 3.31 mmol) in anhydrous pyridine (10 mL) was added dropwise hexanoyl chloride (550 μl) at 0° C. After 5 min the temperature was allowed to warm up to rt. After 90 min aminomethyl resin (Polymers Laboratories PL-AMS, 1.93 mmol/g, 720 mg) was added and the resulting mixture was stirred overnight at rt. After filtration and rinsing the resin, water (125 mL) was added to the filtrate and a white solid precipated out. Filtration and washing with water gave a solid which was dried under vacuo at 60° C. overnight. The title compound (699 mg) was obtained as a white solid (85%) in 96.9% purity by HPLC (MaxPlot detection between 230 and 400 mn).
Name
methyl 4-aminobenzoate
Quantity
500 mg
Type
reactant
Reaction Step One
Name
hexanoyl chloride
Quantity
550 μL
Type
reactant
Reaction Step One
Name
pyridine
Quantity
10 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][CH:3]=1.[C:12](Cl)(=[O:18])[CH2:13][CH2:14][CH2:15][CH2:16][CH3:17]>N1C=CC=CC=1>[C:12]([NH:1][C:2]1[CH:3]=[CH:4][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:10][CH:11]=1)(=[O:18])[CH2:13][CH2:14][CH2:15][CH2:16][CH3:17]

Inputs

Step One
Name
methyl 4-aminobenzoate
Quantity
500 mg
Type
reactant
Smiles
NC1=CC=C(C(=O)OC)C=C1
Name
hexanoyl chloride
Quantity
550 μL
Type
reactant
Smiles
C(CCCCC)(=O)Cl
Name
pyridine
Quantity
10 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the resulting mixture was stirred overnight at rt
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After 90 min aminomethyl resin (Polymers Laboratories PL-AMS, 1.93 mmol/g, 720 mg) was added
Duration
90 min
FILTRATION
Type
FILTRATION
Details
After filtration
WASH
Type
WASH
Details
rinsing the resin, water (125 mL)
ADDITION
Type
ADDITION
Details
was added to the filtrate
FILTRATION
Type
FILTRATION
Details
Filtration
WASH
Type
WASH
Details
washing with water
CUSTOM
Type
CUSTOM
Details
gave a solid which
CUSTOM
Type
CUSTOM
Details
was dried under vacuo at 60° C. overnight
Duration
8 (± 8) h

Outcomes

Product
Details
Reaction Time
 5 min
Name
title compound
Type
product
Smiles
C(CCCCC)(=O)NC1=CC=C(C(=O)OC)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 699 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.